Cas no 18917-68-5 ( )

• Product Name: &nbsp
• CAS No: 18917-68-5
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 907614
• PubChem ID: 282699
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4-diaminoquinazoline-6-carbonitrile
• 2,4-diamino-6-quinazoline-6-carbonitrile
• 2,4-diamino-quinazoline-6-carbonitrile
• AC1L5X1S
• AC1Q4RQE
• AG-K-97076
• AR-1D3417
• CHEMBL7246
• CTK4E0052
• NSC136516
• SureCN5884603
• 6-Quinazolinecarbonitrile, 2,4-diamino-
• SCHEMBL5884603
• NSC-136516
• BDBM50404671
• 2,4-diamino-6-cyanoquinazoline
• 6-cyano-2,4-diaminoquinazoline
• FGNJZOQLZLEBME-UHFFFAOYSA-N
• DTXSID40300379
• 18917-68-5
•  

• Inchi： 1S/C9H7N5/c10-4-5-1-2-7-6(3-5)8(11)14-9(12)13-7/h1-3H,(H4,11,12,13,14)
• InChI Key： FGNJZOQLZLEBME-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C2C=C(C#N)C=CC=12)N

Computed Properties

• Exact Mass: 185.07031
• Monoisotopic Mass: 185.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 549.1°C at 760 mmHg
• Flash Point: 285.9°C
• Refractive Index: 1.75
• PSA: 101.61